Cas no 102613-43-4 (Urea,N-[(4-methoxy-1-naphthalenyl)methyl]-N'-methyl-)

• Product Name: Urea,N-[(4-methoxy-1-naphthalenyl)methyl]-N'-methyl-
• CAS No: 102613-43-4
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 209791
• PubChem ID: 3025427
• Update Time: 2025-04-19

Urea,N-[(4-methoxy-1-naphthalenyl)methyl]-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[(4-methoxy-1-naphthalenyl)methyl]-N'-methyl-
• 1-[(4-methoxynaphthalen-1-yl)methyl]-3-methylurea
• Urea, 1-(4-methoxy-1-naphthylmethyl)-3-methyl-
• 102613-43-4
• 1-(4-Methoxy-1-naphthalenemethyl)-3-methylurea
• DTXSID60145401

• Inchi： 1S/C14H16N2O2/c1-15-14(17)16-9-10-7-8-13(18-2)12-6-4-3-5-11(10)12/h3-8H,9H2,1-2H3,(H2,15,16,17)
• InChI Key： QWCOTGSAPZMXEQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CNC(NC)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.1

Experimental Properties

• Density: 1.154
• Boiling Point: 498.8°Cat760mmHg
• Flash Point: 255.5°C
• Refractive Index: 1.597
• PSA: 50.36
• LogP: 2.87270